Cas no 1690672-93-5 (2-(pent-4-yn-1-yl)aminobenzoic acid)

• Product Name: 2-(pent-4-yn-1-yl)aminobenzoic acid
• CAS No: 1690672-93-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5824826
• PubChem ID: 106222358
• Update Time: 2025-06-29

2-(pent-4-yn-1-yl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pent-4-yn-1-yl)aminobenzoic acid
• EN300-1449131
• 1690672-93-5
• 2-[(pent-4-yn-1-yl)amino]benzoic acid

• Inchi： 1S/C12H13NO2/c1-2-3-6-9-13-11-8-5-4-7-10(11)12(14)15/h1,4-5,7-8,13H,3,6,9H2,(H,14,15)
• InChI Key： KAJRUSWIRGYENI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1NCCCC#C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(pent-4-yn-1-yl)aminobenzoic acid

Comprehensive Overview of 2-(pent-4-yn-1-yl)aminobenzoic acid (CAS No. 1690672-93-5): Properties, Applications, and Innovations

2-(pent-4-yn-1-yl)aminobenzoic acid (CAS No. 1690672-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This aminobenzoic acid derivative features a unique pent-4-yn-1-yl side chain, which enhances its reactivity and versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of targeted therapies and bioconjugation strategies. Its molecular structure, combining a benzoic acid core with an alkyne-functionalized amine, makes it a valuable intermediate for click chemistry reactions.

The compound's CAS No. 1690672-93-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role in designing small-molecule inhibitors and fluorescent probes, aligning with the growing demand for precision medicine tools. Innovations in covalent drug design have further propelled interest in this molecule, as its alkyne group enables site-specific modifications. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions—resonates with the industry's shift toward sustainable synthesis.

From a commercial perspective, 2-(pent-4-yn-1-yl)aminobenzoic acid is often searched alongside terms like "high-purity chemical intermediates" and "custom synthesis services," reflecting its niche market. Analytical techniques such as HPLC and NMR are essential for verifying its purity, a key concern for buyers. The compound's stability under ambient conditions also makes it a practical choice for laboratory-scale experiments. As the pharmaceutical industry prioritizes fragment-based drug discovery, this molecule's modular design positions it as a promising candidate for lead optimization pipelines.

Emerging trends in bioorthogonal chemistry have further expanded the applications of CAS No. 1690672-93-5. Its alkyne moiety facilitates ligand-receptor binding studies, a hotspot in cancer research. Moreover, its compatibility with peptide coupling reagents underscores its utility in proteomics. For researchers seeking structure-activity relationship (SAR) data, this compound offers a scaffold for systematic modifications. Environmental scientists also explore its degradation pathways, addressing broader questions about persistent organic pollutants.

In summary, 2-(pent-4-yn-1-yl)aminobenzoic acid exemplifies the intersection of chemical innovation and applied research. Its dual functionality—combining a carboxyl group and an alkyne—enables diverse applications, from drug delivery systems to polymeric materials. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing challenges like selective toxicity and molecular imaging. For suppliers and researchers alike, understanding its properties is essential for leveraging its full potential.